Cas no 890611-04-8 (1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine)

• Product Name: 1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine
• CAS No: 890611-04-8
• MF: C₁₉H₂₂N₄
• MW: 306.404783725739
• CID: 6332287
• PubChem ID: 8741377
• Update Time: 2025-10-29

1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine
• 5-methyl-7-(piperidin-1-yl)-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine
• 1-[5-METHYL-3-(4-METHYLPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YL]PIPERIDINE
• CCG-310719
• F3250-0405
• 890611-04-8
• AKOS002249095
• Z431947006

• Inchi： 1S/C19H22N4/c1-14-6-8-16(9-7-14)17-13-20-23-18(12-15(2)21-19(17)23)22-10-4-3-5-11-22/h6-9,12-13H,3-5,10-11H2,1-2H3
• InChI Key： MEXUPILGQLUQKU-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=NC3=C(C4C=CC(C)=CC=4)C=NN23)CCCCC1

Computed Properties

• Exact Mass: 306.18444672g/mol
• Monoisotopic Mass: 306.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine

Introduction to 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine (CAS No. 890611-04-8)

1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine, identified by its CAS number 890611-04-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The structural integration of a piperidine moiety with the pyrazolo[1,5-a]pyrimidine core enhances its pharmacological profile, making it a promising candidate for further investigation.

The molecular structure of 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine features a fused ring system consisting of a pyrazole ring connected to a pyrimidine ring, further substituted with a methyl group at the 5-position of the pyrazole ring and a 4-methylphenyl group at the 3-position. The presence of the piperidine group at the 7-position introduces additional functional flexibility, enabling diverse interactions with biological targets. This unique structural arrangement contributes to its potential as an intermediate in the synthesis of novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine and biological macromolecules. Studies suggest that this compound exhibits favorable binding affinity to certain enzymes and receptors, which are implicated in various pathological conditions. The phenyl ring substitution at the 4-position enhances hydrophobic interactions, while the methyl groups contribute to steric stabilization, optimizing its binding properties.

In the realm of drug discovery, heterocyclic compounds like 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine have been extensively explored due to their ability to modulate multiple biological pathways. The pyrazolo[1,5-a]pyrimidine core is particularly noted for its role in inhibiting kinases and other enzymes involved in cancer progression. Preliminary in vitro studies have demonstrated that derivatives of this scaffold exhibit inhibitory effects on several target proteins, making them attractive for developing anticancer agents.

The synthesis of 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the piperidine group at the 7-position necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for industrial applications.

One of the most compelling aspects of 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine is its potential as a lead compound for drug development. Its structural features allow for modifications that can fine-tune its pharmacological properties, such as solubility, bioavailability, and metabolic stability. By leveraging structure-based drug design principles, researchers can optimize this compound to enhance its therapeutic efficacy while minimizing side effects.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of bioactive compounds like 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine. These techniques enable rapid assessment of large libraries of compounds for their biological activity against various targets. The outcomes from HTS campaigns have guided medicinal chemists in designing more potent derivatives with improved pharmacokinetic profiles.

Future research directions for 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine include exploring its mechanism of action in vivo and evaluating its potential in preclinical models. Investigating its interactions with cellular components will provide insights into its therapeutic benefits and limitations. Additionally, studying its metabolic fate will help in designing analogs that exhibit better pharmacokinetic properties.

The versatility of 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpiperidine as a pharmacophore extends beyond oncology applications. Emerging evidence suggests that this scaffold may also have utility in treating neurological disorders and inflammatory conditions. The ability to modulate key signaling pathways makes it a valuable asset in developing novel therapeutic strategies.

In conclusion,1-